Cas no 105-33-9 (4-CHLORO-3-HYDROXY BUTYRONITRILE)

4-Chloro-3-hydroxy butyronitrile (CAS 3393-33-7) is a versatile chiral intermediate widely used in organic synthesis and pharmaceutical manufacturing. Its key structural features—a chloro and hydroxyl group adjacent to a nitrile functionality—make it valuable for constructing complex molecules, particularly in the synthesis of β-blockers and other bioactive compounds. The compound’s reactivity allows for selective transformations, including nucleophilic substitutions and reductions, enabling efficient chiral synthesis. Its stability under controlled conditions and compatibility with various reaction media further enhance its utility in fine chemical production. Proper handling is essential due to its potential toxicity and moisture sensitivity.

4-CHLORO-3-HYDROXY BUTYRONITRILE structure

105-33-9 structure

Product Name:4-CHLORO-3-HYDROXY BUTYRONITRILE

CAS No:105-33-9

MF:C₄H₆ClNO

MW:119.549540042877

MDL:MFCD07783068

CID:136829

PubChem ID:92736

Update Time:2025-06-06

4-CHLORO-3-HYDROXY BUTYRONITRILE Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-3-HYDROXY BUTYRONITRILE
- 4-chloro 3-hydroxybutyronitrile
- 4-chloro-3-hydroxybutanenitrile
- 4-Chloro-3-hydroxy-butyronitrile
- AI3-28758
- Butanenitrile, 4-chloro-3-hydroxy-
- gamma-Chloro-beta-hydroxybutyronitrile
- 4-chloro 3-hydroxybu
- γ-Chloro-β-hydroxybutyronitrile
- 3-Hydroxy-4-chlorobutyronitrile
- 4-chloro-3-hydroxy-butanenitril
- (4)-CHLORO-3-HYDROXYBUTYRONITRILE 98+%
- MFCD00273362
- NS00041368
- EN300-297555
- AKOS015899628
- A801199
- F20534
- 105-33-9
- W-108790
- BCP25546
- DTXSID80883297
- FT-0692450
- LHBPNZDUNCZWFL-UHFFFAOYSA-N
- 4-Chloro-3-hydroxybutyronitrile
- MFCD00273363
- 4-chloranyl-3-oxidanyl-butanenitrile
- SY037768
- SB44731
- SCHEMBL396027
- AS-15885
- FT-0605101
- SB44322
- MFCD07783068
- FT-0601496
- SY037767
- EINECS 203-287-2
- CS-W001254
- DB-056789
- MDL： MFCD07783068
- Inchi： 1S/C4H6ClNO/c5-3-4(7)1-2-6/h4,7H,1,3H2
- InChI Key： LHBPNZDUNCZWFL-UHFFFAOYSA-N
- SMILES： ClCC(CC#N)O

Computed Properties

Exact Mass: 119.01388
Monoisotopic Mass: 119.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 2
Complexity: 84.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44Å²
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.1

Experimental Properties

PSA: 44.02

4-CHLORO-3-HYDROXY BUTYRONITRILE Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

4-CHLORO-3-HYDROXY BUTYRONITRILE Pricemore >>

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Apollo Scientific	OR917127-1g	4-Chloro-3-hydroxy butyronitrile	105-33-9	95%	1g	£220.00	2025-02-20
Apollo Scientific	OR917127-5g	4-Chloro-3-hydroxy butyronitrile	105-33-9	95%	5g	£665.00	2025-02-20
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TRC	C381855-500mg	4-Chloro-3-hydroxy Butyronitrile	105-33-9		500mg	$ 185.00	2022-06-06
abcr	AB497267-1 g	4-Chloro-3-hydroxybutyronitrile; 95%	105-33-9		1g	€403.40	2022-07-29
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